![molecular formula C15H21NO3 B3119137 Tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate CAS No. 247133-24-0](/img/structure/B3119137.png)
Tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate
Overview
Description
“Tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate” likely belongs to the class of organic compounds known as azepines, which are seven-membered heterocyclic compounds containing one nitrogen atom . The presence of the hydroxy group and carboxylate ester suggests that it may have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the seven-membered azepine ring, with a hydroxy group at the 8-position and a tert-butyl ester at the 2-position . The exact 3D conformation would depend on the specific stereochemistry of the compound.Chemical Reactions Analysis
As an azepine derivative, this compound could potentially undergo a variety of chemical reactions. The hydroxy group could act as a nucleophile in substitution reactions, and the ester could be hydrolyzed under acidic or basic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the hydroxy group could increase its polarity and potentially its solubility in water . The tert-butyl ester could make it more lipophilic, which could influence its distribution in biological systems.Scientific Research Applications
Nucleophilic Reactions
Tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate is involved in various nucleophilic reactions. For instance, 5-tert-butyl-2-methoxy-3H-azepine reacts with sodium alkoxides, leading to 2-alkoxy-3H-azepine derivatives. This reaction pathway is significant in the synthesis of new compounds and understanding the nucleophilic transetherification process (Kubota et al., 2003).
Structural Studies
The structural characteristics of tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate derivatives are crucial in understanding their chemical properties. A study explored four related benzazepine derivatives in a reaction pathway leading to benzazepine carboxylic acid, demonstrating diverse hydrogen-bonded assemblies across different dimensions (Guerrero et al., 2014).
Demethoxycarbonylation Reactions
Investigations into the demethoxycarbonylation of methyl 2,5-di-tert-butyl-1H-azepine-1-carboxylate using DBU have shown the formation of 3H-azepines. These studies help in understanding the stability of seven-membered azatriene systems and their thermal behavior, contributing to the broader field of organic synthesis and reaction mechanisms (Satake et al., 1994).
Formation of Azepine Derivatives
Research on the synthesis and characterization of 2H-, 3H- and 4H-azepine, including the first observation of the thermal distribution equilibrium of azepines, provides valuable insights into the formation and stability of different isomers of azepine derivatives (Satake et al., 1991).
Quantum Chemical Studies
Quantum chemical studies of reactions involving tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate derivatives, such as the formation of 4,5-dihydro-3H-azepine and 4,5-dihydro-1,3-thiazole structures, are pivotal in understanding reaction pathways and molecular transformations (Shagun & Nedolya, 2015).
Solid-Phase Synthesis
Solid-phase synthesis techniques involving tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate and its derivatives are essential for the efficient and high-purity production of benzazepine-based compounds, which have potential applications in medicinal chemistry (Boeglin et al., 2007).
Future Directions
properties
IUPAC Name |
tert-butyl 8-hydroxy-1,3,4,5-tetrahydro-2-benzazepine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-15(2,3)19-14(18)16-8-4-5-11-6-7-13(17)9-12(11)10-16/h6-7,9,17H,4-5,8,10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFSMEUZIFDZIFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2=C(C1)C=C(C=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60466244 |
Source
|
| Record name | tert-Butyl 8-hydroxy-1,3,4,5-tetrahydro-2H-2-benzazepine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60466244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 8-hydroxy-4,5-dihydro-1H-benzo[C]azepine-2(3H)-carboxylate | |
CAS RN |
247133-24-0 |
Source
|
| Record name | 1,1-Dimethylethyl 1,3,4,5-tetrahydro-8-hydroxy-2H-2-benzazepine-2-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=247133-24-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 8-hydroxy-1,3,4,5-tetrahydro-2H-2-benzazepine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60466244 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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